4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene
Overview
Description
4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene (4-BCPEB) is an organic compound that has been studied for its potential use in various scientific research applications. It is an aromatic compound with a molecular formula of C12H15BrO2. 4-BCPEB is a derivative of benzene and is a member of the class of compounds known as phenyl ethers. It has been used in a variety of scientific research applications, including as a synthetic intermediate, a catalyst, and a reagent.
Scientific Research Applications
4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of various organic compounds, as a catalyst in organic reactions, and as a reagent in the synthesis of other organic compounds. Additionally, 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene has been used in the syntheses of various pharmaceuticals, such as anticonvulsants and anxiolytics.
Mechanism of Action
The mechanism of action of 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene is not fully understood. However, it is believed to act as a substrate for certain enzymes in the body, which can then be used to synthesize other compounds. Additionally, 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene has been shown to act as an inhibitor of certain enzymes, which can be used to regulate the activity of those enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene are not fully understood. However, it has been shown to have an inhibitory effect on certain enzymes, which can be used to regulate their activity. Additionally, 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene has been shown to act as a substrate for certain enzymes, which can then be used to synthesize other compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene in laboratory experiments include its low cost and its availability. Additionally, it is a relatively stable compound and can be stored for long periods of time without significant degradation. However, it is important to note that 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene is a hazardous compound and should be handled with care. Additionally, it is important to note that 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene can be toxic in high concentrations and should not be used in experiments involving live cells or organisms.
Future Directions
There are a number of potential future directions for 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the development of new drugs and therapies. Additionally, further research into its synthesis method and the development of new methods for synthesizing 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene could lead to new and improved applications. Finally, further research into the safety and toxicity of 4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene could lead to improved safety protocols for its use in laboratory experiments.
properties
IUPAC Name |
4-bromo-2-cyclopentyloxy-1-ethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrO2/c1-2-15-12-8-7-10(14)9-13(12)16-11-5-3-4-6-11/h7-9,11H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWTOMKOXFMQRNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)OC2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-cyclopentyloxy-1-ethoxy-benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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